Cas no 1361894-18-9 (2',5'-Dichloro-3-fluoro-biphenyl-2-carbonitrile)

• Product Name: 2',5'-Dichloro-3-fluoro-biphenyl-2-carbonitrile
• CAS No: 1361894-18-9
• MF: C₁₃H₆Cl₂FN
• MW: 266.097844600677
• CID: 4789706
• Update Time: 2023-08-17

2',5'-Dichloro-3-fluoro-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-3-fluoro-biphenyl-2-carbonitrile

• Inchi： 1S/C13H6Cl2FN/c14-8-4-5-12(15)10(6-8)9-2-1-3-13(16)11(9)7-17/h1-6H
• InChI Key： VLTISHYODMBIIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1C#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8